Cas no 627899-88-1 (Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]-)

[4-[3-(Dimethylamino)propoxy]phenylboronic acid is a boronic acid derivative featuring a dimethylamino-propoxy substituent on the phenyl ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to the electron-donating effects of the dimethylamino group, which can enhance reactivity and selectivity in aryl-aryl bond formation. The boronic acid moiety serves as a versatile intermediate in organic synthesis, enabling the construction of complex biaryl structures. Its solubility in common organic solvents and stability under mild conditions make it suitable for applications in pharmaceutical and materials chemistry. The compound’s well-defined reactivity profile ensures reliable performance in catalytic transformations.
Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]- structure
627899-88-1 structure
Product Name:Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]-
CAS No:627899-88-1
MF:C11H18BNO3
MW:223.076523303986
MDL:MFCD27926595
CID:4078361
PubChem ID:21108723
Update Time:2025-10-15

Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]-
    • 4-(3-(diMethylaMino)propoxy)phenylboronic acid
    • 124668
    • 4-(3-(Dimethylamino)propoxy)phenylboronic acid Hydrochloride
    • Boronic acid, B-[4-[3-(dimethylamino)propoxy]phenyl]-
    • (4-(3-(dimethylamino)propoxy)phenyl)boronic acid
    • (4-(3-(dimethylamino)propoxy)phenyl)boronicacid
    • SB79789
    • [4-[3-(dimethylamino)propoxy]phenyl]boronic acid
    • DB-108434
    • 627899-88-1
    • SCHEMBL5637547
    • CS-0454440
    • AKOS025286175
    • {4-[3-(dimethylamino)propoxy]phenyl}boronic acid
    • MFCD27926595
    • I12105
    • ADGDUQZATZNZJH-UHFFFAOYSA-N
    • CAB89988
    • MDL: MFCD27926595
    • Inchi: 1S/C11H18BNO3/c1-13(2)8-3-9-16-11-6-4-10(5-7-11)12(14)15/h4-7,14-15H,3,8-9H2,1-2H3
    • InChI Key: ADGDUQZATZNZJH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(B(O)O)=CC=1)CCCN(C)C

Computed Properties

  • Exact Mass: 223.1379736 g/mol
  • Monoisotopic Mass: 223.1379736 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 223.08
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 383.6±52.0 °C at 760 mmHg
  • Flash Point: 185.8±30.7 °C
  • Vapor Pressure: No data available

Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]- Security Information

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